Cas no 105728-23-2 (DL-trans-Decahydroquinoline)

• Product Name: DL-trans-Decahydroquinoline
• CAS No: 105728-23-2
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 126820
• PubChem ID: 66078
• Update Time: 2025-04-18

DL-trans-Decahydroquinoline Chemical and Physical Properties

Names and Identifiers

• DL-trans-Decahydroquinoline
• (4aR,8aS)-decahydroquinoline
• 212-189-9
• Quinoline, decahydro-, trans-
• D90133
• trans-Decahydroquinoline, 97%
• 767-92-0
• Quinoline, decahydro-, (4aR,8aS)-rel-
• EINECS 212-189-9
• POTIYWUALSJREP-BDAKNGLRSA-N
• DTXSID60883351
• CS-0210524
• rel-(4aR,8aS)-Decahydroquinoline
• EN300-7322836
• trans-Decahydroquinoline
• NS00042126
• trans-decahydroquino-line
• 105728-23-2
• Q63398679
• (4aR,8aS)-1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline
• SCHEMBL90804
• MFCD00137755
• 1119900-30-9
• AKOS006345941
• rac-(4aR,8aS)-decahydroquinoline
• Decahydroquinoline, (E)-

• Inchi： 1S/C9H17N/c1-2-6-9-8(4-1)5-3-7-10-9/h8-10H,1-7H2/t8-,9+/m1/s1
• InChI Key： POTIYWUALSJREP-BDAKNGLRSA-N
• SMILES： N1CCC[C@H]2CCCC[C@H]12

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2

Experimental Properties

• Density: 0.9610
• Melting Point: 48°C
• Boiling Point: 245.24°C (rough estimate)
• Flash Point: 68.3°C
• Refractive Index: 1.4692 (estimate)
• PSA: 12.03